![molecular formula C23H16D5NO2 B1158165 JWH 073 N-(4-hydroxybutyl) metabolite-d5](/img/no-structure.png)
JWH 073 N-(4-hydroxybutyl) metabolite-d5
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
JWH 073 N-(4-hydroxybutyl) metabolite-d5 contains five deuterium atoms at the 2/', 4/' ,5/', 6/', and 7/' positions. It is intended for use as an internal standard for the quantification of JWH 073 N-(4-hydroxybutyl) metabolite by GC- or LC-MS. JWH 073 is a mildly selective agonist of the central cannabinoid (CB1) receptor derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding CB1 and the peripheral cannabinoid (CB2) receptor are 8.9 and 38 nM, respectively for a CB1:CB2 ratio of 0.23. JWH 073 is one of several synthetic CBs which have been included in smoking mixtures. JWH 073 N-(4-hydroxybutyl) metabolite is expected to be a major urinary metabolite of JWH 073, characterized by monohydroxylation of the N-alkyl chain, based on the metabolism of the closely-related JWH 015 and JWH 018. In urine samples, this metabolite of JWH 018 is almost completely glucuronidated.
Scientific Research Applications
Metabolite Identification in Synthetic Cannabinoids : A study highlighted the detection of a predominant metabolite in urine specimens positive for naphthoylindole-based synthetic cannabinoids. This metabolite shares similar MRM transitions as the JWH-073 N-(3-hydroxybutyl) metabolite but is distinguishable by its retention time. It serves as a potential biomarker for the qualitative and quantitative analyses of certain synthetic cannabinoids (Lovett et al., 2013).
Detection and Quantification in Human Urine : Another study developed a method for the quantitative measurement of omega and omega-1 metabolites of JWH-018 and JWH-073 in human urine. This method aids in the identification of these synthetic cannabinoids' use (Chimalakonda et al., 2011).
Application in Forensic Cases : Research on the development and validation of a method for detecting and quantifying JWH-073 and its metabolites in blood and urine was conducted for forensic applications. This method can efficiently detect these substances in biological samples (Ozturk et al., 2015).
Metabolites in Athletes : A study on the prevalence of synthetic cannabinoids in U.S. athletes found that metabolites of JWH-018 and JWH-073 were detected in a significant number of urine samples. This research provides insight into the use of these substances among athletes (Heltsley et al., 2012).
properties
Molecular Formula |
C23H16D5NO2 |
---|---|
Molecular Weight |
348.5 |
InChI |
InChI=1S/C23H21NO2/c25-15-6-5-14-24-16-21(19-11-3-4-13-22(19)24)23(26)20-12-7-9-17-8-1-2-10-18(17)20/h1-4,7-13,16,25H,5-6,14-15H2/i3D,4D,11D,13D,16D |
InChI Key |
FIBVDFAPDNJBNI-HXXXRZHPSA-N |
SMILES |
O=C(C1=C([2H])N(CCCCO)C2=C([2H])C([2H])=C([2H])C([2H])=C12)C3=CC=CC4=C3C=CC=C4 |
synonyms |
(1-(4-hydroxybutyl)-1H-indol-3-yl-2/',4/',5/',6/',7/'-d5)(naphthalen-1-yl)-methanone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.